N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide

• IUPAC Name: N-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide
• InChI: InChI=1S/C13H19N3OS/c1-9(2)12(17)14-13-16-15-11(18-13)8-10-6-4-3-5-7-10/h6,9H,3-5,7-8H2,1-2H3,(H,14,16,17)
• InChI Key: YULNUTXQFFCTBJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(S1)CC2=CCCCC2
• Molecular Formula: C13H19N3OS
• Molecular Weight: 265.38 g/mol

Description

N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a member of the thiadiazole family, which has been extensively studied for its biological activities.

Mechanism of Action

The mechanism of action of N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide is not fully understood. However, it is believed to exert its biological activities by inhibiting various enzymes and signaling pathways. For example, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme involved in the breakdown of acetylcholine in the brain.
Biochemical and Physiological Effects
N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to increase the levels of neurotransmitters, such as acetylcholine and dopamine, in the brain. In addition, it has been reported to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a broad range of biological activities. However, there are also some limitations to its use in lab experiments. For example, it may exhibit cytotoxicity at high concentrations, which can limit its use in cell culture studies.

Future Directions

There are several future directions for the study of N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide. One potential direction is to further investigate its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential use in the treatment of cancer, either alone or in combination with other anticancer agents. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its biological activities.

Synthesis Methods

The synthesis of N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide involves the reaction of 1-cyclohexen-1-ylmethanamine with thiosemicarbazide, followed by the addition of 2-methylpropanoyl chloride. The reaction mixture is then stirred at room temperature for several hours, and the resulting product is purified by column chromatography.

Scientific Research Applications

N-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]-2-methylpropanamide has been extensively studied for its potential applications in various fields. It has been reported to exhibit antifungal, antibacterial, anti-inflammatory, and anticancer activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.